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Compound of Interest

Compound Name: Ethyl 7-Nitroindole-3-acetate

Cat. No.: B12286783

Get Quote

Executive Summary & Chemical Profile

Ethyl 7-Nitroindole-3-acetate (CAS: 1496-80-6) is a specialized building block used primarily
in the synthesis of indole-based alkaloids and pharmaceutical intermediates.[1][2] While often

categorized generically as an "irritant,” the structural combination of an indole core with a nitro
group (

) necessitates a higher tier of caution than standard organic reagents.

As a Senior Application Scientist, | advise treating this compound not just as a skin irritant, but
as a potential mutagen and sensitizer. Nitro-aromatics are metabolically active; their reduction
can lead to reactive hydroxylamines.[1] Therefore, this guide prioritizes containment and zero-
contact protocols.

Physicochemical Safety Data
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Property

Value

Operational Implication

CAS Number

1496-80-6

Unique identifier for waste

labeling.[1]

Physical State

Solid (Yellow/Pale Brown

High risk of airborne particulate

Powder) generation.
] Heavy enough to settle, light
Molecular Weight 248.23 g/mol o
enough to drift in drafts.
Critical: Once dissolved, skin
Solubility Soluble in DMSO, DMF, EtOAc  permeation risks increase

drastically.

GHS Classification

Warning: H302, H315, H319,
H335

Harmful if swallowed; Irritant to

eyes, skin, respiratory system.

Risk Assessment & PPE Strategy

The primary risk vector for Ethyl 7-Nitroindole-3-acetate is inhalation of particulates during

weighing and dermal absorption during solution-phase handling.[1]

PPE Decision Logic

Do not rely on a "one-size-fits-all* approach.[1] Select PPE based on the specific state of the

matter.[3][4][5][6]
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Figure 1: PPE Selection Logic based on experimental phase.[1]

Detailed PPE Specifications

o Eye/Face Protection:

o Mandatory: Chemical safety goggles (ANSI Z87.1 or EN 166) are non-negotiable. Safety
glasses with side shields are insufficient for powders that can drift around lenses.

e Hand Protection (The "Double-Glove" Rule):
o Inner Layer: 4 mil Nitrile (Inspection white/blue).
o Quter Layer: 4-8 mil Nitrile or Neoprene.[1]

o Why? Nitro-aromatics can permeate thin nitrile.[1] If the outer glove is splashed, strip it
immediately; the inner glove provides the "retreat” barrier.

» Respiratory Protection:
o Primary: All handling must occur inside a certified Chemical Fume Hood.

o Secondary: If weighing must occur on an open bench (strongly discouraged), use a fit-
tested N95 or P100 particulate respirator.[1]

Operational Protocols
Protocol A: Safe Weighing & Transfer

Objective: Eliminate static-induced powder scattering.[1]

o Preparation: Place an ionizing fan or anti-static gun inside the fume hood. Indole derivatives
are organic solids prone to static charge, which causes "jumping" during weighing.

o Containment: Place the balance inside the hood. If this is impossible, tare the vial inside the
hood, move to the balance in a sealed secondary container, weigh, and return to the hood to
add material. Never add material to an open vial on an open bench.
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o Transfer: Use a disposable anti-static spatula. Do not reuse spatulas to prevent cross-
contamination of other indole intermediates.

Protocol B: Reaction Setup (Inert Atmosphere)

Scientific Context: Indoles are electron-rich and prone to oxidative degradation (browning)
upon exposure to air and light.

e Purge: Flame-dry glassware and cool under Argon or Nitrogen.

» Solvent Addition: Dissolve Ethyl 7-Nitroindole-3-acetate in anhydrous solvent (e.g., DMF or
DCM) before adding catalysts.[1]

 Light Protection: Wrap the reaction vessel in aluminum foil. While the nitro group adds some
stability, the indole core remains photosensitive.

Emergency Response & Spill Management
Spill Cleanup Workflow

In the event of a powder spill, do not dry sweep. Dry sweeping generates toxic dust clouds.
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Figure 2: Wet-method spill response to prevent aerosolization.[1]

First Aid Measures

o Eye Contact: Flush immediately with water for 15 minutes.[3][5][6][7] Hold eyelids apart. The
nitro group can cause stinging and potential corneal uptake; seek medical attention

immediately.

+ Skin Contact: Wash with soap and copious water.[3][5][8][9] Do not use ethanol to wash skin;
organic solvents increase the permeability of the skin to nitro compounds.

¢ Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Waste Disposal & Deactivation
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Regulatory Note: Always adhere to local EHS/RCRA regulations.

e Segregation: Dispose of as Hazardous Chemical Waste. Do not mix with oxidizers (e.g.,
nitric acid) as nitro compounds can be reactive.

e Labeling: Clearly tag as "Toxic, Irritant - Indole Derivative."

o Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic
byproducts are present.

o Disposal Stream: Incineration is the preferred method for organic nitrogen compounds to
ensure complete destruction of the indole ring and nitro group.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Definitive Safety & Operational Guide: Ethyl 7-
Nitroindole-3-acetate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12286783/docs#the-definitive-safety-operational-
guide-ethyl-7-nitroindole-3-acetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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